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Diallyl 2,2'-Oxydiethyl Dicarbonate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Diallyl 2,2'-oxydiethyl dicarbonate, commonly known as allyl diglycol carbonate (ADC), is a

monomer of significant industrial importance, primarily recognized for its application in the

production of the thermoset polymer poly(allyl diglycol carbonate) (PADC), commercially known

as CR-39®. This polymer is renowned for its exceptional optical clarity, low density, and high

impact resistance, making it a preferred material for optical lenses and other transparent

applications. This technical guide provides an in-depth overview of the chemical structure,

properties, synthesis, and polymerization of Diallyl 2,2'-oxydiethyl dicarbonate, along with

detailed experimental protocols.

Chemical Structure and Properties
Diallyl 2,2'-oxydiethyl dicarbonate is the diester of diethylene glycol and allyl carbonate. Its

structure features two allyl groups, which are susceptible to free-radical polymerization, and a

flexible diethylene glycol ether linkage.
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A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diallyl 2,2'-Oxydiethyl Dicarbonate

Property Value Reference

CAS Number 142-22-3 [1][2]

Molecular Formula C12H18O7 [1]

Molecular Weight 274.27 g/mol [1]

Appearance Colorless liquid [1]

Melting Point -4 °C [2]

Boiling Point 161 °C @ 2 mm Hg [1]

Density 1.15 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.451 [1]

Flash Point >230 °F (>110 °C) [1]

Water Solubility 2.36 g/L at 20 °C [3]

Stability
Combustible; incompatible with

strong oxidizing agents.
[1]

Synthesis of Diallyl 2,2'-Oxydiethyl Dicarbonate
The most common industrial synthesis of Diallyl 2,2'-oxydiethyl dicarbonate is through the

esterification of diethylene glycol with allyl chloroformate.[4] Alternative, greener routes

involving transesterification have also been explored.

Esterification of Diethylene Glycol with Allyl
Chloroformate
This method involves the reaction of diethylene glycol with an excess of allyl chloroformate in

the presence of a base, such as pyridine, to neutralize the hydrochloric acid byproduct.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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